Cas no 2133005-87-3 (HTPQA, 5.0 mM in DMSO solution)
HTPQA, 5.0 mM in DMSO solution Chemical and Physical Properties
Names and Identifiers
-
- HTPQA, 5.0 mM in DMSO solution
-
- Inchi: 1S/C34H24ClN2O5P/c35-26-17-18-29-27(21-26)34(38)37-33(36-29)28-20-25(16-19-30(28)42-43(39,40)41)32(24-14-8-3-9-15-24)31(22-10-4-1-5-11-22)23-12-6-2-7-13-23/h1-21H,(H,36,37,38)(H2,39,40,41)
- InChI Key: KANZYPMAFNILSR-UHFFFAOYSA-N
- SMILES: N1C2=C(C=C(Cl)C=C2)C(=O)NC=1C1=CC(/C(/C2=CC=CC=C2)=C(\C2=CC=CC=C2)/C2=CC=CC=C2)=CC=C1OP(O)(O)=O
HTPQA, 5.0 mM in DMSO solution Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| BAI LING WEI Technology Co., Ltd. | 2743829-0.1ML |
HTPQA, 5.0 mM in DMSO solution |
2133005-87-3 | 0.1ML |
¥ 1799 | 2022-04-26 | ||
| BAI LING WEI Technology Co., Ltd. | A012743829-0.1ml |
HTPQA, 5.0 mM in DMSO solution |
2133005-87-3 | N/A | 0.1ml |
¥1799 | 2023-11-24 |
HTPQA, 5.0 mM in DMSO solution Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on HTPQA, 5.0 mM in DMSO solution
Introduction to HTPQA (CAS No. 2133005-87-3): A 5.0 mM DMSO Solution
HTPQA, with the Chemical Abstracts Service (CAS) number 2133005-87-3, is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, specifically formulated as a 5.0 mM solution in dimethyl sulfoxide (DMSO), offers unique properties and potential applications in various biological and pharmaceutical contexts.
The chemical structure of HTPQA is characterized by its complex molecular framework, which includes multiple functional groups that contribute to its biological activity. The compound's molecular formula is C16H14N4O4, and it has a molecular weight of approximately 326.30 g/mol. The presence of these functional groups allows HTPQA to interact with various biological targets, making it a promising candidate for further research and development.
The use of DMSO as a solvent for HTPQA is particularly noteworthy. DMSO, or dimethyl sulfoxide, is a polar aprotic solvent that is widely used in both laboratory and clinical settings due to its excellent solubilizing properties and low toxicity. By formulating HTPQA as a 5.0 mM solution in DMSO, researchers can ensure that the compound remains stable and readily available for various experimental applications.
HTPQA has been the subject of several recent studies, which have explored its potential therapeutic applications. One notable area of research involves its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers found that HTPQA exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Beyond its anti-inflammatory properties, HTPQA has also shown promise in the field of neuroprotection. A study conducted at the University of California, Los Angeles (UCLA) demonstrated that HTPQA can protect neurons from oxidative stress-induced damage. This neuroprotective effect is attributed to its ability to scavenge free radicals and modulate intracellular signaling pathways involved in cell survival. These findings suggest that HTPQA could be developed as a therapeutic agent for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.
In addition to its therapeutic potential, HTPQA has been investigated for its use in drug delivery systems. Researchers at the Massachusetts Institute of Technology (MIT) have developed a novel nanoparticle-based delivery system that encapsulates HTPQA. This delivery system enhances the bioavailability and targeted delivery of the compound, potentially improving its efficacy and reducing side effects. The results of this study were published in the journal Advanced Drug Delivery Reviews, highlighting the versatility and potential of HTPQA.
The safety profile of HTPQA(CAS No. 2133005-87-3) has also been evaluated in preclinical studies. Toxicity assessments have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These findings support the further development of HTPQA (CAS No. 2133005-87-3)(CAS No. 2133005-87-3)) for clinical use.) for clinical use.
In conclusion, HTPQA (CAS No. 2133005-87-3)(CAS No. 2133005-87-3)) formulated as a 5.0 mM solution in DMSO represents a promising compound with diverse applications in medicinal chemistry and drug discovery.) formulated as a 5.0 mM solution in DMSO represents a promising compound with diverse applications in medicinal chemistry and drug discovery.
2133005-87-3 (HTPQA, 5.0 mM in DMSO solution) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)